Cas no 1807180-29-5 (Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate
• CAS No: 1807180-29-5
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 4949809
• Update Time: 2025-05-28

Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO3/c1-18-10(17)7-3-5(9(12)13)2-6(4-16)8(7)19-11(14)15/h2-3,9,11H,1H3
• InChI Key： HCPQCQZPIGHNJL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C(=O)OC)C=1)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate

Recent Advances in the Study of Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS: 1807180-29-5)

Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS: 1807180-29-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and difluoromethyl substituents, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers.

The synthesis of Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Fluorine Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency in the synthesis of this compound. The study highlighted the importance of the difluoromethoxy group in enhancing the compound's stability and bioavailability, which are critical factors for its potential use in pharmaceutical formulations.

In terms of biological activity, Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate has been investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. A recent preprint on bioRxiv reported that the compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study suggested that the difluoromethyl group plays a key role in the compound's binding affinity to the enzyme's active site, offering insights into its mechanism of action and potential as a lead compound for anti-inflammatory drug development.

Beyond its therapeutic potential, this compound has also been explored for its applications in agrochemicals. A 2024 study in Pest Management Science investigated its efficacy as a fungicide, demonstrating strong activity against a range of plant pathogens. The researchers attributed this activity to the compound's ability to disrupt fungal cell membrane integrity, a property enhanced by its fluorinated substituents. These findings underscore the versatility of Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate and its potential to address challenges in both human health and agriculture.

Despite these promising developments, challenges remain in the large-scale production and formulation of Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate. Issues such as cost-effective synthesis routes and environmental impact of fluorinated compounds need to be addressed. Ongoing research is focused on developing greener synthetic methods and evaluating the compound's long-term safety profile. As these studies progress, Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate is poised to become a valuable tool in both pharmaceutical and agrochemical industries.

In conclusion, Methyl 3-cyano-2-difluoromethoxy-5-(difluoromethyl)benzoate (CAS: 1807180-29-5) represents a compelling area of research with diverse applications. Its unique chemical structure and biological activity make it a promising candidate for further development. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility in various fields, solidifying its place in the landscape of chemical biology and medicinal chemistry.